Cas no 2228455-31-8 (3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228455-31-8
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6224902
• PubChem ID: 165790225
• Update Time: 2025-06-29

3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid
• EN300-1994065
• 2228455-31-8

• Inchi： 1S/C10H11ClN2O2/c11-6-1-2-8(13-5-6)10(9(14)15)3-7(12)4-10/h1-2,5,7H,3-4,12H2,(H,14,15)
• InChI Key： ZLHVVUHMLJPTKF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(5-Chloropyridin-2-yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228455-31-8) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and organic synthesis. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties.

3-Amino groups are known for their ability to participate in hydrogen bonding, which is a critical factor in drug design. The presence of the 5-chloropyridin-2-yl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. The cyclobutane ring, a four-membered hydrocarbon ring, adds rigidity to the molecule, which can influence its pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. For instance, researchers have explored the role of such compounds in inhibiting enzymes associated with neurodegenerative diseases. The carboxylic acid group in this molecule is particularly valuable as it can act as a chelating agent or serve as a site for further functionalization, such as esterification or amidation.

The synthesis of 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as chloropyridines. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in the development of antidepressant drugs. Its ability to modulate serotonin reuptake has been a focal point of recent investigations. Additionally, its potential as an anti-inflammatory agent has been explored due to its interaction with cyclooxygenase enzymes.

From an environmental perspective, understanding the degradation pathways of cyclobutane-containing compounds is crucial for assessing their ecological impact. Studies have indicated that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in the environment.

In conclusion, 3-amino-1-(5-chloropyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228455-31-8) stands out as a valuable molecule with diverse applications and ongoing research interest. Its unique structure and functional groups make it a compelling candidate for further exploration in drug discovery and materials science.